Cas no 127382-79-0 (1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride)

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride structure
127382-79-0 structure
Product Name:1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
CAS No:127382-79-0
MF:C13H18ClN
MW:223.741722583771
CID:897494
PubChem ID:14751843
Update Time:2025-04-19

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
    • 2'-METHYL MPTP HYDROCHLORIDE
    • 1-Methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochlor ide (1:1)
    • 1-Methyl-4-(2′-methylphenyl)-1,2,3,6- tetrahydropyridine hydrochloride
    • 1-methyl-4-(2-methylphenyl)-3,6-dihydro-2H-pyridine;hydrochloride
    • J-000683
    • 127382-79-0
    • 1-Methyl-4-(o-tolyl)-1,2,3,6-tetrahydropyridine hydrochloride
    • CHEMBL536788
    • MFCD00055222
    • 2-METHYL MPTP HYDROCHLORIDE DOPAMINERGI C NEUROTOX
    • 1-Methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride, solid
    • 2'-Methyl-MPTP hydrochloride
    • 1-Methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
    • SCHEMBL2263936
    • Inchi: 1S/C13H17N.ClH/c1-11-5-3-4-6-13(11)12-7-9-14(2)10-8-12;/h3-7H,8-10H2,1-2H3;1H
    • InChI Key: QLIQCKBPYIWPTE-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)CC=C(C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 223.11294
  • Monoisotopic Mass: 223.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Solubility: H2O: soluble
  • PSA: 3.24
  • LogP: 3.45380

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 25-39/23/24/25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Risk Phrases:R25-39/23/24/25
  • Safety Term:S45

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Pricemore >>

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